Cas no 2260937-41-3 (Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate
• CAS No: 2260937-41-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5463550
• Update Time: 2025-05-19

Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate
• tert-butyl N-({2-formylspiro[3.3]heptan-2-yl}methyl)carbamate
• Z3478369421

• Inchi： 1S/C14H23NO3/c1-12(2,3)18-11(17)15-9-14(10-16)7-13(8-14)5-4-6-13/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： WSQYWJLCLBOURO-UHFFFAOYSA-N
• SMILES： O=CC1(CNC(=O)OC(C)(C)C)CC2(CCC2)C1

Computed Properties

• Exact Mass: 253.16779360 g/mol
• Monoisotopic Mass: 253.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.34
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate

Comprehensive Overview of Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate (CAS No. 2260937-41-3)

Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate (CAS No. 2260937-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic carbamates, which are increasingly being explored for their role in drug discovery and material science. The presence of a formyl group and a tert-butyl carbamate moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The spiro[3.3]heptane core in Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate is particularly noteworthy. Spirocyclic structures are known for their three-dimensional rigidity, which can enhance the binding affinity and selectivity of drug candidates. Researchers are actively investigating such frameworks to develop novel therapeutics for conditions like neurodegenerative diseases and cancer, aligning with current trends in precision medicine. The compound's CAS number 2260937-41-3 is frequently searched in academic and industrial databases, reflecting its growing importance.

From a synthetic chemistry perspective, Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate serves as a valuable building block. Its formyl group allows for further functionalization through reactions like reductive amination or nucleophilic addition, while the tert-butyl carbamate group offers protection for amines during multi-step syntheses. These properties make it a sought-after reagent in the preparation of peptide mimetics and small-molecule inhibitors, which are pivotal in modern drug development.

The compound's relevance extends to the field of bioconjugation, where its reactive aldehyde group can form stable linkages with biomolecules. This application is particularly significant in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. As the demand for targeted therapies rises, intermediates like Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate are becoming increasingly vital.

Market dynamics for Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate (CAS No. 2260937-41-3) indicate steady growth, driven by its utility in both academic and industrial settings. Pharmaceutical companies are investing heavily in spirocyclic compounds, and this trend is expected to continue. The compound's long-tail keyword variations, such as "synthesis of spirocyclic carbamates" or "tert-butyl carbamate derivatives," are frequently queried in search engines, underscoring its technical and commercial significance.

In summary, Tert-butyl N-[(2-formylspiro[3.3]heptan-2-yl)methyl]carbamate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural uniqueness, coupled with its broad applicability, positions it as a key player in the next generation of therapeutic agents. Researchers and manufacturers alike are keen to explore its full potential, making it a compound to watch in the coming years.